3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 3-hydroxy-1-[(2-methyl-5-propan-2-ylphenyl)methyl]-3-(2-oxo-2-pyridin-2-ylethyl)indol-2-one
• InChI: InChI=1S/C26H26N2O3/c1-17(2)19-12-11-18(3)20(14-19)16-28-23-10-5-4-8-21(23)26(31,25(28)30)15-24(29)22-9-6-7-13-27-22/h4-14,17,31H,15-16H2,1-3H3
• InChI Key: ZEVPIKISCTUCBF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(C)C)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=N4)O

Description

3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of indolin-2-one derivatives, which have been extensively studied for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of 3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that it exerts its pharmacological effects by modulating various signaling pathways in the body, including the NF-κB pathway and the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
Studies have reported several biochemical and physiological effects of 3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one. It has been shown to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to have anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Furthermore, it has been shown to have antidiabetic properties by improving insulin sensitivity and reducing blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its diverse pharmacological activities, which make it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on 3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one. One direction is to explore its potential applications in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases. Another direction is to investigate its mechanism of action in more detail to identify potential targets for drug development. Additionally, future studies could focus on developing more efficient and scalable synthesis methods for this compound to increase its availability for research purposes.

Synthesis Methods

The synthesis of 3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one can be achieved through various methods. One of the most common methods involves the condensation of 2-methyl-5-(propan-2-yl)benzaldehyde and 2-acetylpyridine in the presence of a catalyst such as piperidine. The resulting intermediate is then subjected to reduction and cyclization to yield the final product.

Scientific Research Applications

3-hydroxy-1-[2-methyl-5-(propan-2-yl)benzyl]-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported its pharmacological activities, including anti-inflammatory, anticancer, and antidiabetic properties.